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Compound of Interest

(R)-2-Azido-2-phenylacetyl
Compound Name:
chloride

Cat. No.: B12642333

. Get Quote

This guide provides comprehensive information on the chemical properties and synthesis of
(R)-2-Azido-2-phenylacetyl chloride, a key reagent in synthetic organic chemistry. The data
is tailored for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Physicochemical Properties

(R)-2-Azido-2-phenylacetyl chloride is a chiral acyl chloride containing an azide functional
group. Its specific rotation and reactivity make it a valuable building block in the synthesis of
various pharmaceutical compounds and complex organic molecules.

Property Value References
Molecular Formula CsHeCIN3O

Molecular Weight 195.60 g/mol

Alternate Molecular Weight 195.608 g/mol

Alternate Molecular Weight

195.60574 g/mol

CAS Number 35353-41-4
2R)-2-azido-2-phenylacetyl
IUPAC Name (2R) pheny Y
chloride
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Synthesis Protocol

A common method for the preparation of 2-azido-2-phenylacetyl chloride involves the reaction
of 2-azido-2-phenylacetic acid with thionyl chloride. The following protocol is a representative
example of this synthesis.

Materials:

e 2-azido-2-phenylacetic acid

e Thionyl chloride

e Dichloromethane (optional, as a solvent for subsequent reactions)
Procedure:

¢ A solution of 2-azido-2-phenylacetic acid (9.1 mmol) and thionyl chloride (5 ml) is prepared in
a suitable reaction vessel.

e The reaction mixture is heated under reflux for 30 minutes.

» Following the reflux period, the reaction solution is evaporated under reduced pressure to
remove excess thionyl chloride.

e The resulting residue is 2-azido-2-phenylacetyl chloride.

This crude product can then be dissolved in an appropriate solvent, such as dichloromethane,
for use in subsequent reaction steps. For instance, it can be added to a solution containing an
amine to form an amide bond, a common step in the synthesis of more complex molecules.

Synthesis Workflow

The synthesis of 2-azido-2-phenylacetyl chloride from its corresponding carboxylic acid is a
straightforward process. The workflow diagram below illustrates the key steps.

. 2-azido-2-phenylacetic acid Heat Cool & Reduce Pressure 5 Py )
Thionyl chloride Reflux Evaporation (R)-2-Azido-2-phenylacetyl chloride
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Synthesis workflow for (R)-2-Azido-2-phenylacetyl chloride.

 To cite this document: BenchChem. [An In-depth Technical Guide to (R)-2-Azido-2-
phenylacetyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12642333#r-2-azido-2-phenylacetyl-chloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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